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Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 2-Amino-5-nitrobenzonitrile (CAS No: 17420-30-3). It is intended for

researchers, scientists, and professionals in drug development and fine chemical

manufacturing. This document consolidates key quantitative data into structured tables,

outlines detailed experimental protocols for its synthesis and analysis, and visualizes relevant

workflows. 2-Amino-5-nitrobenzonitrile is a versatile chemical intermediate, primarily utilized

in the synthesis of dyestuffs and as a building block for pharmaceutical compounds.[1] Its

molecular structure, featuring amino, nitro, and nitrile functional groups, imparts a versatile

reactivity profile that is crucial for the development of novel materials and active pharmaceutical

ingredients.[1][2]

Core Chemical and Physical Properties
2-Amino-5-nitrobenzonitrile is a yellow to brownish crystalline powder at room temperature.

[3][4][5][6] The presence of both electron-donating (amino) and electron-withdrawing (nitro,

nitrile) groups governs its chemical behavior and solubility.[2][4]
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Structural and General Data
Property Value Citation(s)

IUPAC Name 2-amino-5-nitrobenzonitrile [6][7]

Synonyms
2-Cyano-4-nitroaniline, 5-

Nitroanthranilonitrile
[3][7][8][9]

CAS Number 17420-30-3 [3][5][8][9]

Molecular Formula C₇H₅N₃O₂ [3][6][7][10]

Molecular Weight 163.13 g/mol [5][7][8][11]

Appearance
Yellow to brownish

powder/crystal
[3][4][5][9]

InChI Key
MGCGMYPNXAFGFA-

UHFFFAOYSA-N
[3][8][11]

SMILES
Nc1ccc(cc1C#N)--INVALID-

LINK--=O
[3][6][8]

Physicochemical Properties
Property Value Citation(s)

Melting Point 200-214 °C [3][6][8][9]

Density 1.3902 g/cm³ [4]

pKa -1.97 ± 0.10 (Predicted) [3]

Solubility

Readily Soluble: Acetone,

Chloroform, Benzene Slightly

Soluble: DMSO Sparingly

Soluble: Water, Ethanol

Insoluble: Hexane

[3][4][12]
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2-Amino-5-nitrobenzonitrile is a key intermediate in the synthesis of various organic

molecules, including azo dyes.[3] Its reactivity is defined by the interplay between its three

functional groups.

Synthesis Protocols
Several synthetic routes for 2-Amino-5-nitrobenzonitrile have been established.

Method 1: Dehydration of 5-nitroanthranilic acid amide This method involves the reaction of 5-

nitroanthranilic acid amide with a dehydrating agent like phosphorus oxychloride.

Materials: 5-nitroanthranilic acid amide, phosphorus oxychloride, soda.

Procedure: Add 1080 parts of phosphorus oxychloride to a mixture of 360 parts of 5-

nitroanthranilic acid amide and 36 parts of soda. Stir the mixture for 30 minutes at 70-85 °C.

After cooling, the precipitate is filtered, washed until neutral with methylene chloride and then

water, and subsequently dried. This process yields 2-Amino-5-nitrobenzonitrile.[13]

Method 2: From 2-chloro-5-nitrobenzonitrile This compound can be synthesized via the

reaction of 2-chloro-5-nitrobenzonitrile with ammonia.[3]

Method 3: From 6-nitroisatoic anhydride A newer synthetic route starts from 6-nitroisatoic

anhydride, which is converted to the target compound through reaction with ammonia,

subsequent treatment with phosgene, and final hydrolysis.[3]

General Synthesis Workflow

Starting Material
(e.g., 5-Nitroanthranilic acid amide)

Dehydration Reaction

1

Dehydrating Agent
(e.g., POCl₃)

2

Workup & Purification
(Filtration, Washing, Drying)

3 2-Amino-5-nitrobenzonitrile4
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Caption: A generalized workflow for the synthesis of 2-Amino-5-nitrobenzonitrile.

Analytical Characterization
Accurate analytical methods are essential for confirming the identity, purity, and quality of 2-
Amino-5-nitrobenzonitrile. The protocols below are generalized based on methods used for

structurally similar compounds and can be adapted.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is used for separating and identifying volatile compounds.

Sample Preparation: Dissolve 1-5 mg of the compound in 1 mL of a suitable solvent (e.g.,

methanol, acetonitrile, or ethyl acetate). Perform serial dilutions to achieve a final

concentration of 1-10 µg/mL.[14]

Instrumentation (Example):

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar

capillary column.[14]

Inlet Temperature: 250°C.[14]

Carrier Gas: Helium at a constant flow of 1.0 mL/min.[14]

Oven Program: Initial temperature 100°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5

min).[14]

Ionization Mode: Electron Ionization (EI) at 70 eV.[14]

Mass Range: m/z 50-300.[14]

Data Analysis: The total ion chromatogram (TIC) is acquired to determine the retention time.

The resulting mass spectrum, showing a parent ion and characteristic fragment ions (e.g.,

m/z 133, 117, 116, 90, 63), is used for structural confirmation.[14]
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High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC is a primary technique for assessing purity.

Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve it in a suitable

solvent like acetonitrile to a final concentration of 1 mg/mL. Filter the solution through a 0.45

µm syringe filter before injection.[15]

Instrumentation (Example):

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[15]

Mobile Phase: A gradient of acetonitrile and water, often with 0.1% formic acid to improve

peak shape.[15][16]

Flow Rate: 1.0 mL/min.[15]

Detection: UV at 254 nm or the wavelength of maximum absorbance.[15]
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GC-MS Analytical Workflow

Sample Preparation
(Dissolution & Dilution)

GC Injection
(Vaporization)

Separation
(Capillary Column)

Ionization
(Electron Impact)

Mass Analysis
(Mass Filter)

Detection

Data Interpretation
(TIC & Mass Spectrum)

Click to download full resolution via product page

Caption: A typical workflow for the analysis of 2-Amino-5-nitrobenzonitrile by GC-MS.

Biological Activity and Applications
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While primarily used as a chemical intermediate, recent studies have begun to explore the

biological activities of 2-Amino-5-nitrobenzonitrile.

Anticancer Potential
A study investigated the cytotoxic and proliferative effects of 2-Amino-5-nitrobenzonitrile on

the AGS human gastric adenocarcinoma cell line and healthy HUVEC (Human Umbilical Vein

Endothelial Cells).[17]

Findings: High doses of the compound (50 µg/mL, 100 µg/mL, and 200 µg/mL)

demonstrated cytotoxic and antiproliferative properties against the AGS cancer cells. In

contrast, the compound did not show toxic effects on the healthy HUVEC cell line.[17]

Implication: These results suggest that 2-Amino-5-nitrobenzonitrile may have anticancer

potential and warrants further investigation for cancer treatment.[17]

Experimental Protocol: Cytotoxicity Assessment
The study utilized several assays to evaluate the compound's biological effects.

Cell Lines: AGS (cancer cell line) and HUVEC (healthy control cell line).[17]

Compound Dosing: Cells were treated with various concentrations of 2-Amino-5-
nitrobenzonitrile (e.g., 12.5, 25, 50, 100, 200 µg/mL).[17]

Assays:

RTCA (Real-Time Cell Analyzer): Used to evaluate cell viability in real-time.[17]

LDH (Lactate Dehydrogenase) Assay: Used to measure cytotoxicity by quantifying

membrane damage.[17]

WST-1 (Water Soluble Tetrazolium Salts) Assay: Used to assess cell proliferation.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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